5-Fluoroorotic acid monohydrate 5-Fluoroorotic acid monohydrate 5-fluoro Orotic acid (5-FOA) is used to detect URA3 gene expression in yeast molecular genetic constructs. Yeast with an active URA3 gene, which encodes orotine-5/'-monophosphate decarboxylase, converts 5-FOA to fluorodeoxyuridine, which is toxic to cells. Resistant strains of yeast that carry a mutation in the URA3 gene grow in the presence of 5-FOA if the media is supplemented with uracil.
Brand Name: Vulcanchem
CAS No.: 220141-70-8
VCID: VC20748877
InChI: InChI=1S/C5H3FN2O4.H2O/c6-1-2(4(10)11)7-5(12)8-3(1)9;/h(H,10,11)(H2,7,8,9,12);1H2
SMILES: C1(=C(NC(=O)NC1=O)C(=O)O)F.O
Molecular Formula: C5H5FN2O5
Molecular Weight: 192.1 g/mol

5-Fluoroorotic acid monohydrate

CAS No.: 220141-70-8

VCID: VC20748877

Molecular Formula: C5H5FN2O5

Molecular Weight: 192.1 g/mol

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5-Fluoroorotic acid monohydrate - 220141-70-8

Description 5-fluoro Orotic acid (5-FOA) is used to detect URA3 gene expression in yeast molecular genetic constructs. Yeast with an active URA3 gene, which encodes orotine-5/'-monophosphate decarboxylase, converts 5-FOA to fluorodeoxyuridine, which is toxic to cells. Resistant strains of yeast that carry a mutation in the URA3 gene grow in the presence of 5-FOA if the media is supplemented with uracil.
CAS No. 220141-70-8
Product Name 5-Fluoroorotic acid monohydrate
Molecular Formula C5H5FN2O5
Molecular Weight 192.1 g/mol
IUPAC Name 5-fluoro-2,4-dioxo-1H-pyrimidine-6-carboxylic acid;hydrate
Standard InChI InChI=1S/C5H3FN2O4.H2O/c6-1-2(4(10)11)7-5(12)8-3(1)9;/h(H,10,11)(H2,7,8,9,12);1H2
Standard InChIKey LODRRYMGPWQCTR-UHFFFAOYSA-N
SMILES C1(=C(NC(=O)NC1=O)C(=O)O)F.O
Canonical SMILES C1(=C(NC(=O)NC1=O)C(=O)O)F.O
Appearance Assay:≥95%A crystalline solid
Synonyms 5-FOA
PubChem Compound 16212749
Last Modified Sep 15 2023

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